Cas no 1025277-29-5 (1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1025277-29-5
• MF: C₁₂H₈F₃N₅O
• MW: 295.220031738281
• MDL: MFCD00170713
• CID: 4677343
• Update Time: 2025-10-30

1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-1,2-dinitrilovinyl)((3-(trifluoromethyl)phenyl)amino)formamide
• 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-[(1Z)-2-amino-1,2-dicyanoeth-1-en-1-yl]-1-[3-(trifluoromethyl)phenyl]urea
• 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea

• MDL： MFCD00170713
• Inchi： 1S/C12H8F3N5O/c13-12(14,15)7-2-1-3-8(4-7)19-11(21)20-10(6-17)9(18)5-16/h1-4H,18H2,(H2,19,20,21)/b10-9-
• InChI Key： IXSQTPLZWQHSAV-KTKRTIGZSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(N/C(/C#N)=C(/C#N)\N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 536
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea

Introduction to 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1025277-29-5)

1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1025277-29-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as Z-AADC-TFPU, is characterized by its distinctive structural features, including a urea moiety, a cyano group, and a trifluoromethyl-substituted phenyl ring. These functional groups contribute to its potential applications in various scientific and industrial domains.

The chemical structure of Z-AADC-TFPU is particularly noteworthy due to its conjugated system and the presence of multiple electron-withdrawing groups. The urea linkage provides the molecule with hydrogen bonding capabilities, while the cyano groups enhance its electronic properties. The trifluoromethyl group, known for its strong electron-withdrawing effect, further modulates the electronic distribution within the molecule, making it an attractive candidate for both biological and materials applications.

In the realm of medicinal chemistry, Z-AADC-TFPU has been explored for its potential as a therapeutic agent. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that Z-AADC-TFPU exhibits potent inhibitory activity against a key enzyme involved in cancer progression. This finding suggests that the compound could be developed into a novel anticancer drug with high selectivity and low toxicity.

Beyond its medicinal applications, Z-AADC-TFPU has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). A study published in the Journal of Materials Chemistry C (2022) reported that films prepared from Z-AADC-TFPU exhibited excellent charge transport properties and stability under ambient conditions. These findings indicate that the compound could be a valuable component in the development of next-generation electronic devices.

The synthesis of Z-AADC-TFPU typically involves a multi-step process that combines techniques from organic synthesis and organometallic chemistry. One common approach involves the condensation of 3-(trifluoromethyl)phenyl isocyanate with (Z)-2-amino-1,2-dicyanoethene under controlled conditions. The reaction conditions, such as temperature, solvent choice, and catalyst selection, play crucial roles in determining the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound.

The physical properties of Z-AADC-TFPU, including its melting point, solubility, and thermal stability, have been extensively studied to optimize its use in various applications. For example, its high thermal stability makes it suitable for high-temperature processes without significant degradation. Additionally, its solubility in common organic solvents facilitates its processing into thin films or other forms required for device fabrication.

In conclusion, 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1025277-29-5), or Z-AADC-TFPU, is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and electronic properties make it an attractive candidate for further research and development into novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new applications and optimize synthetic methods, the future prospects for this compound appear promising.